Cas no 886909-27-9 (1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide)

• Product Name: 1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide
• CAS No: 886909-27-9
• MF: C₁₇H₂₁N₅O₃S
• MW: 375.445341825485
• CID: 5477846
• Update Time: 2025-06-10

1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-(furan-2-yl)methyl]piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)-2-furanylmethyl]-
• 1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide

• Inchi： 1S/C17H21N5O3S/c1-2-12-19-17-22(20-12)16(24)14(26-17)13(11-4-3-9-25-11)21-7-5-10(6-8-21)15(18)23/h3-4,9-10,13,24H,2,5-8H2,1H3,(H2,18,23)
• InChI Key： QTIAGNYHSDVPKQ-UHFFFAOYSA-N
• SMILES： N1(C(C2SC3=NC(CC)=NN3C=2O)C2=CC=CO2)CCC(C(N)=O)CC1

Additional information on 1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide

Introduction to 1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide (CAS no. 886909-27-9) stands out as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, pharmacological relevance, and recent advancements in research that underscore its importance in the field.

The molecular structure of 1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide is characterized by a complex arrangement of heterocyclic rings, including a triazole, thiazole, and furan moiety. These structural elements are well-known for their ability to interact with biological targets in diverse ways. The presence of the piperidine ring further enhances its potential as a pharmacophore, contributing to its solubility and bioavailability. Such structural features make it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with various diseases. The triazole and thiazole rings in this compound have been extensively studied for their antimicrobial and anti-inflammatory properties. For instance, derivatives of these heterocycles have shown efficacy in treating infections caused by resistant bacterial strains. The furan moiety adds another layer of biological activity potential, as furan-based compounds are known to exhibit antioxidant and anti-cancer effects. This combination of pharmacological properties makes 1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide a multifaceted compound with broad therapeutic implications.

Recent research has begun to explore the potential of this compound in addressing neurological disorders. Studies have indicated that the structural framework of this compound can interact with neurotransmitter receptors, suggesting its potential as an adjunct therapy for conditions such as Alzheimer's disease and Parkinson's disease. The hydroxy group at the 6-position of the triazole ring is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets. This finding opens up new avenues for developing targeted therapies that leverage the unique properties of this compound.

The synthesis of 1-({2-ethyl-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl}(furan-2-yl)methyl)piperidine-4-carboxamide presents both challenges and opportunities for chemists. The intricate connectivity of the heterocyclic rings requires precise synthetic methodologies to ensure high yield and purity. Advances in organic synthesis techniques have made it possible to construct such complex molecules with increasing efficiency. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds necessary for this compound's structure. These advancements not only facilitate the synthesis but also allow for modifications that can enhance its biological activity.

In addition to its pharmacological potential, this compound has also garnered attention for its role in chemical biology research. Its unique structure provides a valuable scaffold for studying enzyme mechanisms and interactions with cellular components. Researchers are utilizing computational modeling and experimental approaches to understand how this compound interacts with biological systems at a molecular level. Such insights are crucial for designing next-generation drugs that are more effective and have fewer side effects.

The regulatory landscape for novel chemical entities like 1-( { 2 - ethyl - 6 - hydroxy - 1 , 2 , 4 triazolo3 , 2 - b 1 , 3 thiazol - 5 - yl } ( furan - 2 - yl ) methyl ) piperidine - 4 - carboxamide is stringent but well-established. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for advancing it from preclinical studies to clinical trials. Collaborative efforts between academia and industry are crucial for navigating these regulatory hurdles efficiently. Such partnerships can accelerate the development process while maintaining high standards of safety and efficacy.

The future prospects for this compound are promising. Ongoing research is focused on optimizing its synthetic routes to improve yield and scalability. Additionally, investigations into its mechanism of action will provide deeper insights into its therapeutic potential. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening assays, researchers aim to uncover new applications for this compound across various therapeutic areas.

In conclusion,1-( { 2 - ethyl - 6 - hydroxy - 1 , 2 , 4 triazolo3 , 2 - b 1 , 3 thiazol - 5 - yl } ( furan - 2 - yl ) methyl ) piperidine - 4 - carboxamide represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features combined with its demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies,CAS no886909279 will undoubtedly play a pivotal role in shaping the future of drug discovery.